Cas no 898478-04-1 (1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate)

1-(4-Fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate is a synthetic organic compound featuring a tetrahydroacridine core esterified with a fluorophenyl ketone moiety. This structure confers potential biochemical relevance, particularly in medicinal chemistry, due to the combined presence of the acridine scaffold, known for intercalation properties, and the fluorophenyl group, which may enhance bioavailability and metabolic stability. The compound’s rigid framework and functional diversity make it a candidate for further pharmacological exploration, such as enzyme inhibition or receptor modulation. Its synthetic versatility also allows for derivatization, enabling structure-activity relationship studies in drug discovery.
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate structure
898478-04-1 structure
Product name:1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
CAS No:898478-04-1
MF:C23H20FNO3
MW:377.40820980072
CID:5556333

1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ILHKCJNXOXZSCZ-UHFFFAOYSA-N
    • 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
    • Inchi: 1S/C23H20FNO3/c1-14(22(26)15-10-12-16(24)13-11-15)28-23(27)21-17-6-2-4-8-19(17)25-20-9-5-3-7-18(20)21/h2,4,6,8,10-14H,3,5,7,9H2,1H3
    • InChI Key: ILHKCJNXOXZSCZ-UHFFFAOYSA-N
    • SMILES: C1C2=C(N=C3C(=C2C(OC(C)C(C2=CC=C(F)C=C2)=O)=O)C=CC=C3)CCC1

1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3127-0059-10mg
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
898478-04-1 90%+
10mg
$79.0 2023-07-05
Life Chemicals
F3127-0059-20mg
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
898478-04-1 90%+
20mg
$99.0 2023-07-05
Life Chemicals
F3127-0059-2μmol
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
898478-04-1 90%+
2μl
$57.0 2023-07-05
Life Chemicals
F3127-0059-15mg
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
898478-04-1 90%+
15mg
$89.0 2023-07-05
Life Chemicals
F3127-0059-20μmol
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
898478-04-1 90%+
20μl
$79.0 2023-07-05
Life Chemicals
F3127-0059-5mg
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
898478-04-1 90%+
5mg
$69.0 2023-07-05
Life Chemicals
F3127-0059-10μmol
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
898478-04-1 90%+
10μl
$69.0 2023-07-05
Life Chemicals
F3127-0059-2mg
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
898478-04-1 90%+
2mg
$59.0 2023-07-05
Life Chemicals
F3127-0059-25mg
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
898478-04-1 90%+
25mg
$109.0 2023-07-05
Life Chemicals
F3127-0059-40mg
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
898478-04-1 90%+
40mg
$140.0 2023-07-05

Additional information on 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate

Recent Advances in the Study of 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate (CAS: 898478-04-1)

1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate (CAS: 898478-04-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the context of neurodegenerative diseases and cancer. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The compound belongs to the class of tetrahydroacridine derivatives, which are known for their cholinesterase inhibitory activity. This property makes it a promising candidate for the treatment of Alzheimer's disease (AD), where cholinesterase inhibitors are commonly used to mitigate cognitive decline. Recent in vitro and in vivo studies have demonstrated that 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate exhibits potent inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), with IC50 values comparable to or better than existing drugs like donepezil.

In addition to its cholinesterase inhibitory activity, the compound has shown promise as an anti-cancer agent. Preliminary studies indicate that it induces apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of intrinsic apoptotic pathways. The presence of the fluorophenyl group is believed to enhance its bioavailability and target specificity, making it a viable candidate for further drug development.

The synthesis and optimization of 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular attention to the stereochemistry of the compound. Computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that underlie its pharmacological effects, guiding the design of next-generation derivatives.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed in future studies. However, the current body of research underscores the potential of 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate as a multifaceted therapeutic agent, warranting further investigation.

Recommend Articles

Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk